Cas no 72307-67-6 (9-Acridinamine, N-[4-(4-methylphenyl)-2-thiazolyl]-)

• Product Name: 9-Acridinamine, N-[4-(4-methylphenyl)-2-thiazolyl]-
• CAS No: 72307-67-6
• MF: C₂₃H₁₇N₃S
• MW: 367.466183423996
• CID: 1758507
• PubChem ID: 71404445
• Update Time: 2025-04-21

9-Acridinamine, N-[4-(4-methylphenyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine, N-[4-(4-methylphenyl)-2-thiazolyl]-
• N-acridin-9-yl-4-(4-methylphenyl)-1,3-thiazol-2-amine
• 72307-67-6
• DTXSID20825292
• N-[4-(4-METHYLPHENYL)-1,3-THIAZOL-2-YL]ACRIDIN-9-AMINE

• Inchi： 1S/C23H17N3S/c1-15-10-12-16(13-11-15)21-14-27-23(25-21)26-22-17-6-2-4-8-19(17)24-20-9-5-3-7-18(20)22/h2-14H,1H3,(H,24,25,26)
• InChI Key： VDQWEYZBYKXWBG-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)N=C1NC1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 367.11451
• Monoisotopic Mass: 367.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 37.81